Cas no 2228374-74-9 (tert-butyl N-3-amino-2-(5-chloro-3-fluoro-2-methoxyphenyl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(5-chloro-3-fluoro-2-methoxyphenyl)propylcarbamate
• CAS No: 2228374-74-9
• MF: C₁₅H₂₂ClFN₂O₃
• MW: 332.798186779022
• CID: 6000690
• PubChem ID: 165836704
• Update Time: 2025-05-22

tert-butyl N-3-amino-2-(5-chloro-3-fluoro-2-methoxyphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(5-chloro-3-fluoro-2-methoxyphenyl)propylcarbamate
• tert-butyl N-[3-amino-2-(5-chloro-3-fluoro-2-methoxyphenyl)propyl]carbamate
• EN300-1886466
• 2228374-74-9

• Inchi： 1S/C15H22ClFN2O3/c1-15(2,3)22-14(20)19-8-9(7-18)11-5-10(16)6-12(17)13(11)21-4/h5-6,9H,7-8,18H2,1-4H3,(H,19,20)
• InChI Key： RMUHXKFSOREHTH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)C(CN)CNC(=O)OC(C)(C)C)OC)F

Computed Properties

• Exact Mass: 332.1302984g/mol
• Monoisotopic Mass: 332.1302984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-3-amino-2-(5-chloro-3-fluoro-2-methoxyphenyl)propylcarbamate

tert-butyl N-3-amino-2-(5-chloro-3-fluoro-2-methoxyphenyl)propylcarbamate

The compound tert-butyl N-3-amino-2-(5-chloro-3-fluoro-2-methoxyphenyl)propylcarbamate (CAS No. 2228374-74-9) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including an amino group, a carbamate moiety, and a substituted phenyl ring. The presence of these groups imparts versatile chemical properties, making it a valuable molecule for various applications in drug discovery and material science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging modern methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also facilitated its scalability for industrial applications. The synthesis of tert-butyl N-3-amino-2-(5-chloro-3-fluoro-2-methoxyphenyl)propylcarbamate involves a series of carefully designed steps, including nucleophilic substitution, amide bond formation, and protection/deprotection strategies to ensure the stability and functionality of the molecule.

One of the most intriguing aspects of this compound is its potential bioactivity. Preliminary in vitro studies have demonstrated that tert-butyl N-3-amino-2-(5-chloro-3-fluoro-2-methoxyphenyl)propylcarbamate exhibits moderate inhibitory effects on certain enzyme targets, suggesting its potential as a lead compound in drug development. Researchers have also explored its ability to modulate cellular signaling pathways, which could be exploited for therapeutic interventions in diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its unique structure allows for the formation of stable polymers and coatings with tailored properties, making it a candidate for advanced materials development. Recent studies have highlighted its potential as a building block for constructing stimuli-responsive materials, which can respond to external stimuli such as temperature or pH changes.

The structural complexity of tert-butyl N-3-amino-2-(5-chloro-3-fluoro-2-methoxyphenyl)propylcarbamate also presents challenges in terms of characterization and analysis. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its molecular structure and confirm its purity. These methods have provided valuable insights into the spatial arrangement of atoms within the molecule, which is crucial for understanding its reactivity and bioavailability.

From an environmental standpoint, the ecological impact of this compound has been a subject of recent research. Studies have indicated that under specific conditions, tert-butyl N-3-amino-2-(5-chloro-3-fluoro-2-methoxyphenyl)propylcarbamate undergoes biodegradation, reducing its persistence in aquatic environments. However, further investigations are required to fully assess its environmental fate and potential risks to ecosystems.

In conclusion, tert-butyl N-3-amino-2-(5-chloro-3-fluoro-2-methoxyphenyl)propylcarbamate (CAS No. 2228374-74-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its intricate structure, coupled with cutting-edge synthetic methods and characterization techniques, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the advancement of science and technology.